Cas no 1540370-13-5 (4-(4-Chloro-2-fluorophenyl)butan-2-one)

4-(4-Chloro-2-fluorophenyl)butan-2-one is a fluorinated aromatic ketone with a molecular formula of C₁₀H₁₀ClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its distinct structure, featuring both chloro and fluoro substituents on the phenyl ring, enhances reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. The ketone functionality provides a reactive site for further derivatization, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions and high purity make it suitable for precision applications in research and industrial settings. The compound’s well-defined properties ensure consistent performance in synthetic workflows.

4-(4-Chloro-2-fluorophenyl)butan-2-one structure

1540370-13-5 structure

Product Name:4-(4-Chloro-2-fluorophenyl)butan-2-one

CAS No:1540370-13-5

MF:C₁₀H₁₀ClFO

MW:200.637205600739

MDL:MFCD23853051

CID:4609114

PubChem ID:80200153

Update Time:2025-10-20

4-(4-Chloro-2-fluorophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chloro-2-fluorophenyl)butan-2-one
- AKOS018762232
- CS-W004239
- EN300-1968496
- MFCD23853051
- 1540370-13-5
- MDL： MFCD23853051
- Inchi： 1S/C10H10ClFO/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-6H,2-3H2,1H3
- InChI Key： YPMJYPOEWFTHPY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C=1)F)CCC(C)=O

Computed Properties

Exact Mass: 200.0404208g/mol
Monoisotopic Mass: 200.0404208g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.1

4-(4-Chloro-2-fluorophenyl)butan-2-one Pricemore >>

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Chemenu	CM321405-1g	4-(4-Chloro-2-fluorophenyl)butan-2-one	1540370-13-5	95%	1g	$787	2021-06-16
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